Cas no 1009735-22-1 (Methyl 2,6-Dibromopyridine-3-carboxylate)
Methyl 2,6-Dibromopyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2,6-dibromonicotinate
- Methy 2,6-dibromopyridine-3-carboxylate
- methyl 2,6-dibromopyridine-3-carboxylate
- MFCD14698025
- DTXSID10673209
- 3-Pyridinecarboxylic acid, 2,6-dibromo-, methyl ester
- 1009735-22-1
- CS-0080810
- SCHEMBL22658874
- Methyl2,6-dibromonicotinate
- E90960
- BS-19074
- Methyl 2,6-Dibromopyridine-3-carboxylate
-
- MDL: MFCD14698025
- Inchi: 1S/C7H5Br2NO2/c1-12-7(11)4-2-3-5(8)10-6(4)9/h2-3H,1H3
- InChI Key: RJHKFKXWRPVKRD-UHFFFAOYSA-N
- SMILES: BrC1C(C(=O)OC)=CC=C(N=1)Br
Computed Properties
- Exact Mass: 294.86665g/mol
- Monoisotopic Mass: 292.86870g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 39.2Ų
Experimental Properties
- Density: 1.9±0.1 g/cm3
- Boiling Point: 327.0±37.0 °C at 760 mmHg
- Flash Point: 151.6±26.5 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
Methyl 2,6-Dibromopyridine-3-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methyl 2,6-Dibromopyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M301198-100mg |
Methyl 2,6-Dibromopyridine-3-carboxylate |
1009735-22-1 | 100mg |
$178.00 | 2023-05-18 | ||
| TRC | M301198-250mg |
Methyl 2,6-Dibromopyridine-3-carboxylate |
1009735-22-1 | 250mg |
$345.00 | 2023-05-18 | ||
| TRC | M301198-500mg |
Methyl 2,6-Dibromopyridine-3-carboxylate |
1009735-22-1 | 500mg |
$586.00 | 2023-05-18 | ||
| Chemenu | CM129592-1g |
methyl 2,6-dibromonicotinate |
1009735-22-1 | 95% | 1g |
$351 | 2021-08-05 | |
| Chemenu | CM129592-5g |
methyl 2,6-dibromonicotinate |
1009735-22-1 | 95% | 5g |
$1374 | 2021-08-05 | |
| Chemenu | CM129592-1g |
methyl 2,6-dibromonicotinate |
1009735-22-1 | 95% | 1g |
$348 | 2023-02-19 | |
| abcr | AB515973-500 mg |
Methy 2,6-dibromopyridine-3-carboxylate |
1009735-22-1 | 500MG |
€310.50 | 2022-07-29 | ||
| abcr | AB515973-1 g |
Methy 2,6-dibromopyridine-3-carboxylate |
1009735-22-1 | 1g |
€414.10 | 2022-07-29 | ||
| abcr | AB515973-500mg |
Methy 2,6-dibromopyridine-3-carboxylate |
1009735-22-1 | 500mg |
€329.80 | 2023-09-02 | ||
| abcr | AB515973-1g |
Methy 2,6-dibromopyridine-3-carboxylate; . |
1009735-22-1 | 1g |
€413.80 | 2025-04-22 |
Methyl 2,6-Dibromopyridine-3-carboxylate Suppliers
Methyl 2,6-Dibromopyridine-3-carboxylate Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
Additional information on Methyl 2,6-Dibromopyridine-3-carboxylate
Comprehensive Overview of Methyl 2,6-Dibromopyridine-3-carboxylate (CAS No. 1009735-22-1)
Methyl 2,6-Dibromopyridine-3-carboxylate (CAS No. 1009735-22-1) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. This brominated pyridine derivative serves as a critical intermediate in synthesizing complex molecules, particularly in drug discovery and material science. Its unique molecular structure, featuring a carboxylate ester and two bromine atoms at strategic positions, enables versatile reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings.
Recent trends highlight growing interest in Methyl 2,6-Dibromopyridine-3-carboxylate due to its role in developing kinase inhibitors and anticancer agents. Researchers frequently search for "pyridine-based building blocks" or "brominated aromatic esters" to design novel bioactive compounds. The compound’s CAS No. 1009735-22-1 is often queried alongside terms like "structure-activity relationship (SAR)" and "small-molecule synthesis," reflecting its importance in medicinal chemistry.
From a synthetic perspective, Methyl 2,6-Dibromopyridine-3-carboxylate offers exceptional selectivity in palladium-catalyzed reactions. Its electron-deficient pyridine ring facilitates regioselective functionalization, making it ideal for constructing multi-substituted heteroarenes. Laboratories prioritize this compound for projects involving "high-throughput screening" or "fragment-based drug design," aligning with industry demands for rapid lead optimization.
Environmental and regulatory considerations also drive interest in CAS No. 1009735-22-1. As sustainability gains traction, researchers explore greener protocols for modifying bromopyridine derivatives, such as photocatalytic bromination or solvent-free esterification. Queries like "eco-friendly bromination methods" or "pyridine carboxylate stability" underscore this shift toward sustainable chemistry.
In material science, Methyl 2,6-Dibromopyridine-3-carboxylate contributes to designing organic electronic materials, including OLEDs and conductive polymers. Its rigid aromatic core and halogen substituents enhance intermolecular interactions, a feature often searched alongside "π-conjugated systems" or "charge-transfer complexes."
Analytical characterization of this compound typically involves NMR spectroscopy, HPLC purity analysis, and mass spectrometry. Suppliers emphasizing "certified reference standards" or "batch-to-batch consistency" for CAS No. 1009735-22-1 cater to quality-conscious buyers in academia and industry.
Future applications of Methyl 2,6-Dibromopyridine-3-carboxylate may expand into bioconjugation and proteolysis-targeting chimeras (PROTACs), areas gaining traction in targeted therapeutics. Searches for "click chemistry compatible pyridines" or "bifunctional linkers" hint at emerging opportunities for this versatile intermediate.
1009735-22-1 (Methyl 2,6-Dibromopyridine-3-carboxylate) Related Products
- 26218-78-0(methyl 6-bromopyridine-3-carboxylate)
- 55304-85-3(2,6-dibromopyridine-3-carboxylic acid)
- 53087-78-8(ethyl 2-bromopyridine-3-carboxylate)
- 168629-64-9(tert-butyl 2-bromopyridine-3-carboxylate)
- 78686-82-5(methyl 2,5-dibromopyridine-3-carboxylate)
- 65996-16-9(Ethyl 2-bromo-5-methylnicotinate)
- 35905-85-2(2-bromopyridine-3-carboxylic acid)
- 52718-95-3(methyl 2-bromopyridine-3-carboxylate)
- 136227-39-9(Methyl 2-bromo-5-methylnicotinate)
- 885277-48-5(methyl 2-bromo-6-methylpyridine-3-carboxylate)